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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

A Comparative Guide for Researchers and Drug Development Professionals

In the dynamic landscape of textile chemistry, the selection of dyes is paramount to achieving
desired aesthetics, durability, and performance. Among the myriad of options, azo dyes, and
specifically reactive azo dyes, represent a cornerstone for coloring cellulosic fibers due to their
vibrant shades and excellent fastness properties. This guide provides a detailed performance
comparison of Reactive Yellow 185 against other notable azo dyes, supported by
experimental data and standardized testing protocols.

Unveiling the Contenders: A Look at Key Azo Dyes

Reactive Yellow 185 is a bifunctional reactive dye, belonging to the azo class of
chromophores.[1] Its molecular structure is designed to form strong covalent bonds with
cellulosic fibers, ensuring high fixation and durability.[2] For a comprehensive comparison, we
will evaluate its performance against other commercially significant reactive azo dyes, such as
those from the Reactive Red and Reactive Blue series. While direct head-to-head comparative
studies are limited, this guide consolidates available data to offer valuable insights.

Quantitative Performance Analysis

The efficacy of a reactive dye is primarily assessed by its color fastness, which denotes the
resistance of the color to various external factors. The following tables summarize the
performance data for Reactive Yellow 185 and other selected reactive azo dyes, based on
standardized 1SO testing methods.
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Table 1: Color Fastness Properties of C.I. Reactive Yellow 185

Fastness Test Fading Staining
ISO Light Fastness 5-6 -
ISO Oxygen Bleaching 3-4 4
ISO Perspiration Fastness 4-5 5
ISO Soaping 5 5

Source: World Dye Variety[1]

Table 2: Performance Data for Other Commercial Reactive Azo Dyes

. Wash
Light Fastness
Dye Name C.l. Name Type Fastness (ISO
(ISO 105-B02)
105-C06)
Reactive Red ] ]
- Bifunctional 34 4-5
195
Reactive Blue
- Bifunctional 4 5
222
Reactive Orange ) )
- Bifunctional 3-4 4-5
122
Reactive Yellow
- Bifunctional 4 4-5

145

Note: Data for these dyes is compiled from various sources and may not represent a direct

comparative study under identical conditions.

In-Depth Experimental Protocols

To ensure the reproducibility and validity of performance data, standardized experimental

procedures are crucial. The following protocols outline the methodologies for dyeing cotton

fabric with reactive dyes and assessing their color fastness properties.
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Exhaust Dyeing Protocol for Cotton Fabric

This method is commonly used for dyeing cellulosic fibers with reactive dyes in a laboratory or
industrial setting.

Materials and Equipment:

» Scoured and bleached 100% cotton fabric

» Reactive dye (e.g., Reactive Yellow 185)

o Glauber's salt (Sodium Sulfate) as electrolyte
e Soda ash (Sodium Carbonate) as alkali

e Laboratory dyeing machine (e.g., Launder-Ometer)

Spectrophotometer for color measurement
Procedure:

o Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 1:20 (fabric weight:water
volume). Add the required amount of reactive dye (e.g., 2% on weight of fabric).

e Dyeing Cycle:

o Introduce the cotton fabric into the dyebath at 40°C.

o

Add Glauber's salt (e.g., 60 g/L) in two portions over 20 minutes.

[¢]

Raise the temperature to 60°C over 20 minutes.

[¢]

Add soda ash (e.g., 20 g/L) in two portions over 20 minutes to fix the dye.

[e]

Continue dyeing at 60°C for 60 minutes.

e Washing Off:

o Rinse the dyed fabric with cold water.
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Neutralize with a weak acetic acid solution.

[e]

o

Soap the fabric at 95°C for 10 minutes with a non-ionic detergent.

[¢]

Rinse thoroughly with hot and cold water.

[¢]

Dry the fabric at ambient temperature.

Color Fastness Testing Protocols

The following are standardized methods for evaluating the color fastness of dyed textiles.
1. Color Fastness to Washing (ISO 105-C06):
e A specimen of the dyed fabric is stitched between two undyed fabrics (one cotton, one wool).

e The composite sample is washed in a solution containing a standard detergent at a specified
temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).

e The change in color of the dyed specimen (fading) and the staining of the adjacent undyed
fabrics are assessed using a standard grey scale (1-5, where 5 is excellent).

2. Color Fastness to Light (ISO 105-B02):

o A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc
lamp) that simulates natural sunlight.

o The exposure is carried out for a specified duration or until a certain level of fading is
observed in a blue wool standard.

e The change in color of the specimen is evaluated by comparing it with the unexposed
original fabric using a grey scale (1-8, where 8 is excellent).

3. Color Fastness to Rubbing (Crocking) (ISO 105-X12):

e Adry and a wet piece of standard white cotton cloth are rubbed against the surface of the
dyed fabric under a specified pressure for a set number of cycles using a crockmeter.
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e The amount of color transferred to the white cloths is assessed using a grey scale for
staining (1-5, where 5 is excellent).

Visualizing the Workflow

To provide a clear overview of the evaluation process, the following diagram illustrates the
experimental workflow from fabric preparation to performance assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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